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Compound of Interest

Compound Name: 2,4-Dichloro-5-iodopyrimidine

Cat. No.: B155428 Get Quote

A Technical Guide to the Physical Properties of
2,4-Dichloro-5-iodopyrimidine
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Dichloro-5-iodopyrimidine is a halogenated pyrimidine derivative of significant interest in

medicinal chemistry and drug development. Its trifunctional nature, featuring two reactive

chlorine atoms and an iodine atom on the pyrimidine core, makes it a versatile synthetic

building block. This guide provides an in-depth exploration of the key physical properties of 2,4-
Dichloro-5-iodopyrimidine, specifically its melting and boiling points, supported by

experimental considerations and methodologies. Understanding these fundamental

characteristics is paramount for its effective use in synthesis, purification, and formulation.

Core Physical Properties of 2,4-Dichloro-5-
iodopyrimidine
The physical state and thermal behavior of a compound are critical parameters that influence

its handling, reactivity, and purification. For 2,4-Dichloro-5-iodopyrimidine, the melting and

boiling points are defining characteristics.
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Physical Property Value Notes

Melting Point 65-72 °C Experimental

Boiling Point 310.2 ± 22.0 °C Predicted (at 760 mmHg)

104-107 °C
Experimental (at reduced,

unspecified pressure)

Melting Point: A Key Indicator of Purity
The melting point of a solid is the temperature at which it transitions to a liquid state. For a pure

crystalline solid, this transition occurs over a narrow temperature range. The experimentally

determined melting point of 2,4-Dichloro-5-iodopyrimidine is consistently reported in the

range of 65-72 °C[1]. This relatively sharp melting range suggests that the compound can be

obtained in a high state of purity.

The determination of the melting point is a fundamental technique for assessing the purity of a

crystalline solid. A broad melting range typically indicates the presence of impurities, which

disrupt the crystal lattice and lower the energy required to transition to a liquid state. Therefore,

a sharp melting point within the expected range is a reliable indicator of a successful synthesis

and purification.

Boiling Point: The Challenge of Thermal Stability
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For 2,4-Dichloro-5-iodopyrimidine, the predicted boiling

point at standard atmospheric pressure (760 mmHg) is approximately 310.2 ± 22.0 °C[1].

However, many complex organic molecules, including halogenated heterocycles, can be

susceptible to decomposition at such elevated temperatures.

An experimental boiling point of 104-107 °C has also been reported, which is significantly lower

than the predicted atmospheric boiling point. This strongly indicates that the experimental value

was determined under reduced pressure (vacuum). Distillation under vacuum is a standard

technique used to purify compounds that are thermally sensitive or have very high boiling

points at atmospheric pressure. By lowering the external pressure, the temperature required to

reach the boiling point is also lowered, thus mitigating the risk of decomposition.
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The precise pressure at which the 104-107 °C boiling point was measured is not readily

available in the surveyed literature. This highlights a critical aspect of reporting physical

properties: the conditions of measurement are as important as the value itself. For a

comprehensive understanding and reproducible application, the boiling point should always be

reported with the corresponding pressure.

Experimental Methodologies
The following sections detail the standard experimental protocols for determining the melting

and boiling points of a compound like 2,4-Dichloro-5-iodopyrimidine. These methods are

designed to ensure accuracy and reproducibility.

Determination of Melting Point
A common and reliable method for determining the melting point of a crystalline solid is the

capillary method, often performed using a melting point apparatus.

Protocol:

Sample Preparation: A small amount of the dry, crystalline 2,4-Dichloro-5-iodopyrimidine is

finely powdered.

Capillary Tube Loading: The open end of a thin-walled capillary tube is pressed into the

powdered sample. The tube is then inverted and tapped gently to pack the solid into the

closed end. This process is repeated until a small, tightly packed column of the solid (2-3 mm

in height) is obtained.

Apparatus Setup: The loaded capillary tube is placed in the heating block of a melting point

apparatus.

Heating and Observation:

The sample is heated rapidly to a temperature approximately 15-20 °C below the expected

melting point.

The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium

between the sample and the thermometer.
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The temperature at which the first droplet of liquid is observed is recorded as the

beginning of the melting range.

The temperature at which the last crystal melts is recorded as the end of the melting

range.

Purity Assessment: A sharp melting range (typically ≤ 2 °C) is indicative of a pure compound.

A broad melting range suggests the presence of impurities.

Melting Point Determination Workflow
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and Record Range
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Result

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Determination of Boiling Point under Reduced Pressure
Given the high predicted atmospheric boiling point and the potential for thermal decomposition,

the boiling point of 2,4-Dichloro-5-iodopyrimidine is best determined by vacuum distillation.

Protocol:

Apparatus Setup: A distillation apparatus is assembled, including a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask. All ground glass

joints should be properly sealed to ensure a good vacuum.

Sample and Boiling Chips: The 2,4-Dichloro-5-iodopyrimidine sample is placed in the

distillation flask along with boiling chips or a magnetic stir bar to ensure smooth boiling.

Vacuum Application: The apparatus is connected to a vacuum source, and the pressure is

gradually reduced to the desired level.
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Heating: The distillation flask is heated gently.

Boiling Point Measurement: As the liquid begins to boil and the vapor condenses, the

temperature reading on the thermometer will stabilize. This stable temperature is the boiling

point of the liquid at the measured pressure.

Data Recording: It is crucial to record both the boiling point and the pressure at which it was

measured.

Boiling Point Determination (Vacuum)
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Caption: Workflow for Boiling Point Determination under Vacuum.

Conclusion
The physical properties of 2,4-Dichloro-5-iodopyrimidine, particularly its melting and boiling

points, are essential for its practical application in research and development. The well-defined

melting point in the range of 65-72 °C serves as a reliable indicator of its purity. The boiling

point, while predicted to be high at atmospheric pressure, is experimentally accessible at a

much lower temperature under reduced pressure, a critical consideration for preventing thermal

degradation during purification. A thorough understanding and accurate determination of these

properties are fundamental to the successful synthesis and application of this versatile

chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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